(1S*,5R*)-3-(3-acetylbenzoyl)-6-(cyclobutylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-(3-acetylbenzoyl)-6-(cyclobutylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C21H26N2O3/c1-14(24)16-6-3-7-17(10-16)20(25)22-12-18-8-9-19(13-22)23(21(18)26)11-15-4-2-5-15/h3,6-7,10,15,18-19H,2,4-5,8-9,11-13H2,1H3/t18-,19+/m0/s1
• InChI Key: DUAZEIMLDQONCA-RBUKOAKNSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)C(=O)N2CC3CCC(C2)N(C3=O)CC4CCC4
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)C(=O)N2C[C@@H]3CC[C@H](C2)N(C3=O)CC4CCC4
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

(1S*,5R*)-3-(3-acetylbenzoyl)-6-(cyclobutylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one is a useful research compound. Its molecular formula is C21H26N2O3 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.19434270 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural and Conformational Studies

Research has explored the structural characteristics and conformational dynamics of diazabicyclo nonanone skeletons. For example, studies on similar compounds have elucidated their crystal structures, showcasing significant interactions such as repulsion between axial atoms and intramolecular hydrogen bonding, which influence the compound's reactivity and physical properties (Weber et al., 2001).

Synthesis and Chemical Reactivity

The synthesis of chiral diazabicyclo nonanones incorporating amino acid fragments demonstrates the compound's versatility in creating nonracemic derivatives, highlighting its potential in synthesizing bioactive molecules (Vlasova et al., 2015). Additionally, research into the synthesis of bicyclic σ receptor ligands from glutamate derivatives showcases the compound's application in generating molecules with high receptor affinity and potential cytotoxic activity against tumor cell lines (Geiger et al., 2007).

Biomedical Applications

The development of positron emission tomography (PET) imaging agents for α7-nicotinic acetylcholine receptors, utilizing derivatives of diazabicyclo nonanone, underscores its importance in neurobiological research and potential diagnostic applications (Gao et al., 2013). Moreover, the synthesis and evaluation of diazabicyclo nonanone derivatives as local anesthetic agents with low toxicity offer promising avenues for pharmaceutical development (Malmakova et al., 2021).